Cas no 1379328-38-7 (4,5-Difluoro-3-ethoxyphenyl methyl sulfide)

• Product Name: 4,5-Difluoro-3-ethoxyphenyl methyl sulfide
• CAS No: 1379328-38-7
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 5081389
• Update Time: 2025-11-02

4,5-Difluoro-3-ethoxyphenyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-3-ethoxyphenyl methyl sulfide
• (3-Ethoxy-4,5-difluorophenyl)(methyl)sulfane
• 1-ETHOXY-2,3-DIFLUORO-5-(METHYLSULFANYL)BENZENE

• Inchi： 1S/C9H10F2OS/c1-3-12-8-5-6(13-2)4-7(10)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： WOPQSHMEBXLRCP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=C(C(=C1)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 3
• Topological Polar Surface Area: 34.5

Additional information on 4,5-Difluoro-3-ethoxyphenyl methyl sulfide

4,5-Difluoro-3-ethoxyphenyl Methyl Sulfide (CAS 1379328-38-7): A Versatile Fluorinated Building Block for Advanced Applications

In the rapidly evolving field of fluorinated organic compounds, 4,5-Difluoro-3-ethoxyphenyl methyl sulfide (CAS 1379328-38-7) has emerged as a valuable chemical intermediate with diverse applications across pharmaceuticals, agrochemicals, and materials science. This organofluorine compound combines the unique properties of fluorine atoms with a methyl sulfide functional group, making it particularly useful for structure-activity relationship studies and molecular design.

The growing interest in fluorinated aromatic compounds like 4,5-Difluoro-3-ethoxyphenyl methyl sulfide stems from their ability to modulate biological activity and improve metabolic stability. Researchers are increasingly focusing on this compound as a building block for developing new pharmaceutical candidates, especially in areas such as CNS drugs and anti-inflammatory agents, where the difluoro substitution pattern offers distinct advantages.

From a chemical properties perspective, 4,5-Difluoro-3-ethoxyphenyl methyl sulfide demonstrates excellent stability under various reaction conditions. The electron-withdrawing effect of the fluorine atoms activates the aromatic ring for nucleophilic aromatic substitution, while the ethoxy group provides additional sites for further functionalization. These characteristics make it particularly valuable for medicinal chemistry applications where precise control over molecular properties is required.

The synthetic utility of CAS 1379328-38-7 extends beyond pharmaceutical applications. In material science, this compound serves as a precursor for liquid crystal materials and organic semiconductors. The combination of fluorine atoms and sulfur in the molecular structure contributes to unique electronic properties that are being explored for OLED technologies and organic photovoltaic applications.

Recent advances in green chemistry have highlighted the importance of efficient synthetic routes to compounds like 4,5-Difluoro-3-ethoxyphenyl methyl sulfide. Manufacturers are now developing more sustainable production methods that minimize waste and reduce energy consumption, responding to the growing demand for environmentally friendly chemical processes in the fine chemicals industry.

Quality control of 1379328-38-7 is crucial for research and industrial applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure high purity levels, typically ≥98%, which is essential for drug discovery applications. The compound's stability profile makes it suitable for long-term storage under proper conditions.

The market demand for 4,5-Difluoro-3-ethoxyphenyl methyl sulfide has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in small molecule drug development. This trend reflects the broader growth in fluorine chemistry applications, with fluorine-containing compounds now representing a significant portion of newly approved drugs.

From a regulatory perspective, CAS 1379328-38-7 is not currently classified under any restrictive categories, making it accessible for research purposes worldwide. However, proper laboratory safety protocols should always be followed when handling this or any other chemical compound, including the use of appropriate personal protective equipment.

Looking to the future, 4,5-Difluoro-3-ethoxyphenyl methyl sulfide is poised to play an increasingly important role in drug discovery pipelines. Its unique structural features make it particularly valuable for addressing current challenges in drug design, such as improving blood-brain barrier penetration and enhancing target selectivity. As research continues to uncover new applications for this versatile compound, its significance in medicinal chemistry and material science is expected to grow substantially.